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Compound of Interest

Compound Name: 5-(4-Hydroxyphenyl)nicotinic acid

CAS No.: 1181566-40-4

Cat. No.: B1498888

Get Quote

Abstract & Strategic Overview
The target molecule, 5-(4-Hydroxyphenyl)nicotinic acid, represents a critical scaffold in

medicinal chemistry, often serving as a pharmacophore in kinase inhibitors (e.g., STAT3, p38

MAPK) and GPCR agonists (e.g., GPR109A).

Synthesizing this zwitterionic species presents unique challenges:

Solubility: The product is amphoteric, possessing both a basic pyridine nitrogen and acidic

carboxyl/phenol groups, leading to poor solubility in standard organic solvents at neutral pH.

Chemoselectivity: The presence of a free carboxylic acid and a free phenol can poison

sensitive palladium catalysts or lead to side reactions if not managed.

This protocol details a Direct Aqueous-Organic Suzuki Coupling strategy. Unlike traditional

routes that require laborious protection/deprotection steps (e.g., using methyl esters or benzyl

ethers), this method utilizes the water solubility of the ionized reactants to drive the reaction,

maximizing atom economy and reducing step count.
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Retrosynthetic Logic
The disconnection relies on the biaryl C-C bond formation at the C5 position of the pyridine

ring.

Coupling Partner A: 5-Bromonicotinic acid (Electrophile).

Coupling Partner B: 4-Hydroxyphenylboronic acid (Nucleophile).

Catalytic System: Pd(dppf)Cl₂ · DCM complex is chosen for its robustness against oxidation

and high activity in aqueous bi-phasic systems.

Target: 5-(4-Hydroxyphenyl)nicotinic acidSuzuki-Miyaura
Disconnection

5-Bromonicotinic Acid
(Electrophile)

4-Hydroxyphenylboronic Acid
(Nucleophile)

Click to download full resolution via product page

Figure 1: Retrosynthetic analysis utilizing a convergent C-C bond formation.

Experimental Protocol
Materials & Reagents
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Reagent MW ( g/mol ) Equiv.[1]
Purity
Requirement

Function

5-Bromonicotinic

acid
202.01 1.0 >98%

Substrate

(Halide)

4-

Hydroxyphenylbo

ronic acid

137.93 1.2 >97%
Substrate

(Boronic Acid)

Pd(dppf)Cl₂ ·

CH₂Cl₂
816.64 0.03 Catalyst Grade Catalyst

Sodium

Carbonate

(Na₂CO₃)

105.99 3.5 Anhydrous Base

1,4-Dioxane - Solvent HPLC Grade Organic Solvent

Water

(deionized)
- Solvent 18 MΩ Aqueous Solvent

Critical Note on Base Stoichiometry: Standard Suzuki protocols call for 2.0 equivalents of base.

However, this substrate contains two acidic protons (carboxylic acid pKa ~4.8, phenol pKa

~10).

1.0 equiv neutralizes the carboxylic acid.

1.0 equiv neutralizes the phenol (facilitating transmetallation).

1.5 equiv serves as the catalytic base for the Suzuki cycle.

Total: 3.5 equivalents are required to ensure the reaction does not stall.

Step-by-Step Procedure
Phase 1: Reaction Setup

Vessel Preparation: Flame-dry a 100 mL round-bottom flask (RBF) equipped with a magnetic

stir bar and a reflux condenser. Allow to cool under a stream of nitrogen.
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Solvent Degassing: In a separate flask, prepare a mixture of 1,4-Dioxane and Water (4:1

ratio, e.g., 40 mL Dioxane : 10 mL Water). Sparge with nitrogen gas for 20 minutes. Oxygen

is the enemy of Palladium(0); thorough degassing is non-negotiable.

Loading: Charge the RBF with:

5-Bromonicotinic acid (1.0 g, 4.95 mmol)

4-Hydroxyphenylboronic acid (0.82 g, 5.94 mmol)

Na₂CO₃ (1.84 g, 17.3 mmol)

Pd(dppf)Cl₂ · CH₂Cl₂ (121 mg, 0.15 mmol, 3 mol%)

Solvent Addition: Add the degassed solvent mixture (50 mL) via syringe/cannula.

Phase 2: Reaction Execution
Heating: Place the flask in a pre-heated oil bath at 90°C.

Monitoring: Stir vigorously. The reaction typically turns dark red/black (characteristic of active

Pd). Monitor by LC-MS or TLC (Eluent: 10% MeOH in DCM with 1% Acetic Acid).

Endpoint: Conversion should be >95% within 4–6 hours.

Phase 3: Workup & Purification (The "Isoelectric Precipitation"
Method)
Nicotinic acid derivatives are amphoteric. Traditional extraction (e.g., EtOAc/Water) often fails

because the product stays in the aqueous phase at high pH (as a salt) and low pH (as a

pyridinium species).

Filtration: Cool the mixture to room temperature. Filter through a pad of Celite to remove

palladium black. Rinse the pad with 10 mL of water.

Volume Reduction: Concentrate the filtrate under reduced pressure to remove the majority of

the 1,4-dioxane. You will be left with a basic aqueous solution (pH ~11-12).

Precipitation (Critical Step):
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Place the aqueous solution in an ice bath.

Slowly add 1M HCl dropwise while monitoring pH.

Target pH: 3.5 – 4.0.

Observation: As the pH approaches 4.0, a heavy off-white/beige precipitate will form. This

is the zwitterionic product at its isoelectric point.

Isolation: Stir the suspension at 0°C for 30 minutes to maximize yield. Filter the solid using a

Buchner funnel.

Washing: Wash the cake with cold water (2 x 10 mL) to remove inorganic salts, followed by

cold acetone (1 x 5 mL) to remove unreacted boronic acid.

Drying: Dry the solid in a vacuum oven at 50°C for 12 hours.

Workflow Diagram
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Start: Reagents + Catalyst

Degas Solvents (N2 Sparge)
Prevent Pd Oxidation

Reflux at 90°C (4-6h)
Suzuki Coupling

Filter through Celite
Remove Pd Black

Evaporate Dioxane
Retain Aqueous Phase

Acidify to pH 3.5 - 4.0
Isoelectric Point

Precipitate Product
(Zwitterion)

Wash: H2O (Salts) -> Acetone (Impurities)

Final Product:
5-(4-Hydroxyphenyl)nicotinic acid
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Figure 2: Operational workflow emphasizing the critical acidification step for isolation.
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Analytical Characterization
To validate the synthesis, compare your isolated solid against these expected spectral data

points.

Physical State: Off-white to beige powder.

Melting Point: >250°C (decomposition expected).

¹H NMR (400 MHz, DMSO-d₆):

δ 13.5 (br s, 1H, -COOH)

δ 9.8 (s, 1H, -OH)

δ 9.05 (d, J=2.0 Hz, 1H, Py-H2)

δ 8.90 (d, J=2.0 Hz, 1H, Py-H6)

δ 8.45 (t, J=2.0 Hz, 1H, Py-H4)

δ 7.60 (d, J=8.5 Hz, 2H, Ar-H2'/6')

δ 6.90 (d, J=8.5 Hz, 2H, Ar-H3'/5')

Interpretation: The presence of two doublets at ~9.0 ppm confirms the 3,5-substitution

pattern on the pyridine ring. The coupling constant of ~8.5 Hz in the aryl region confirms the

para-substituted phenyl ring.

Troubleshooting & Optimization
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Issue Probable Cause Corrective Action

Low Yield (<40%) Incomplete precipitation

Ensure pH is strictly between

3.5 and 4.0. If pH is too low

(<2), the soluble pyridinium

salt forms.

Black Precipitate Palladium contamination

Ensure thorough Celite

filtration before acidification. If

product is grey, redissolve in

base, treat with activated

carbon, filter, and re-

precipitate.

Starting Material Remains Catalyst poisoning

Free carboxylic acids can

sometimes inhibit Pd. Switch to

Method B (Ester Route): Use

Methyl 5-bromonicotinate, then

hydrolyze with LiOH in the final

step.

Product is Sticky/Gum Boronic acid impurities

Triturate the solid with hot

ethanol or recrystallize from

water/ethanol (1:1).
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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